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Compound of Interest

Compound Name: SR12418

cat. No.: B10861337

Technical Support Center: SR12418

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use and stability of SR12418, a specific
synthetic ligand for REV-ERBa and REV-ERB.

Frequently Asked Questions (FAQs)

Q1: What is SR12418 and what are its primary applications?

SR12418 is a potent and specific synthetic agonist for the nuclear receptors REV-ERBa and
REV-ERB[3, with IC50 values of 68 nM and 119 nM, respectively.[1][2] It functions as a
transcriptional repressor by enhancing the recruitment of corepressors like the Nuclear
Receptor Corepressor (NCoR) and Histone Deacetylase 3 (HDAC3) to the DNA response
elements of target genes. This activity makes it a valuable tool for studying the roles of REV-
ERB in various physiological processes.

Primary research applications include the investigation of:

e Autoimmune Diseases: SR12418 has been shown to suppress the development and severity
of experimental autoimmune encephalomyelitis (EAE) and colitis in mouse models.[1][3]

 Inflammation: It inhibits the differentiation of pro-inflammatory TH17 cells and the expression
of their associated cytokines, such as IL-17A.[3][4]
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» Circadian Rhythms: As a modulator of REV-ERB, a core component of the circadian clock,
SR12418 is used to study the regulation of circadian biology.

» Metabolism: REV-ERB plays a significant role in regulating lipid and glucose metabolism,
making SR12418 a relevant compound for metabolic research.[5]

Q2: What are the recommended solvent and storage conditions for SR124187

Proper dissolution and storage are critical for maintaining the stability and activity of SR12418.

Parameter Recommendation

Soluble in DMSO. For in vivo studies, common
solvent systems are a 10% DMSO, 40%
Solubility PEG300, 5% Tween-80, and 45% Saline
solution, or a 10% DMSO and 90% Corn Oil
solution, both achieving up to 2.5 mg/mL.[1]

Store aliquots at -80°C for up to 6 months or at

Stock Solution Storage
-20°C for up to 1 month.[1][4]

Avoid repeated freeze-thaw cycles to prevent

Freeze-Thaw Cycles ]
degradation.[1][4]

Q3: What is the mechanism of action of SR12418?

SR12418 is an agonist of the REV-ERBa and REV-ERBf3 nuclear receptors. Upon binding, it
enhances the repressive activity of these receptors on their target genes. REV-ERBs lack a
transcriptional activation domain and exclusively function to repress gene expression. They
achieve this by recruiting corepressor complexes, which include NCoR and HDACS, to specific
DNA sequences known as REV-ERB Response Elements (RevRES) or ROR Response
Elements (RORES) in the promoter regions of target genes. This leads to chromatin
condensation and transcriptional silencing. A key pathway affected is the differentiation of TH17
cells, where SR12418-activated REV-ERB represses the expression of critical factors like
RORyt and IL-17A.[4]
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Caption: SR12418 signaling pathway. (Max Width: 760px)

Troubleshooting Guides

Problem 1: Precipitation or cloudiness observed in the SR12418 solution.
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Possible Cause

Troubleshooting Step

Incomplete Dissolution

Gently warm the solution (e.g., in a 37°C water
bath) and/or sonicate until the solution becomes

clear.[1]

Solvent Incompatibility

Ensure the correct solvent system is being
used. For aqueous-based in vivo formulations,
the use of co-solvents like PEG300 and

surfactants like Tween-80 is recommended.[1]

Low Temperature Storage

If precipitation occurs after refrigeration or
freezing, allow the solution to come to room
temperature and then warm and/or sonicate as

described above before use.

High Concentration

The reported solubility in the recommended in
Vivo solvent systems is 2.5 mg/mL.[1]
Attempting to prepare a more concentrated

solution may lead to precipitation.

Problem 2: Suspected degradation or loss of activity of SR12418.

While specific degradation pathways for SR12418 are not extensively published, general

principles of small molecule stability can be applied.
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Possible Cause Troubleshooting Step

SR12418 solutions should be stored at -80°C for

long-term (up to 6 months) or -20°C for short-
Improper Storage .

term (up to 1 month) storage.[1] Avoid frequent

exposure to room temperature.

Aliquot the stock solution into single-use
Repeated Freeze-Thaw Cycles S
volumes to minimize freeze-thaw cycles.[1][4]

Avoid preparing stock solutions in aqueous
buffers for long-term storage. Prepare fresh
) dilutions from a DMSO stock for each
Hydrolysis ) ) -~
experiment. While not specifically documented
for SR12418, many small molecules are

susceptible to hydrolysis in aqueous solutions.

While there is no specific data on SR12418's
o susceptibility to oxidation, it is good practice to
Oxidation ] o ] o
store solutions in tightly sealed vials to minimize

exposure to air.

Store stock solutions in amber vials or protect
Photodegradation them from light to prevent potential

photodegradation.

To assess the stability of your SR12418 solution, a forced degradation study can be considered
as a best practice.
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Sample Preparation
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Caption: Forced degradation study workflow. (Max Width: 760px)

Experimental Protocols

Protocol 1: In Vitro TH17 Cell Differentiation Assay

This protocol details the differentiation of naive CD4+ T cells into TH17 cells and the
assessment of SR12418's inhibitory effect.

o Cell Isolation: Isolate naive CD4+ T cells from the spleens and lymph nodes of mice using
standard cell isolation kits.

o Plate Coating: Coat a 96-well plate with anti-CD3 (e.g., 2.5 pg/mL) and anti-CD28 (e.g., 2.0
pg/mL) antibodies overnight at 4°C.

e Cell Seeding: Seed the isolated naive CD4+ T cells at a density of 1 x 1076 cells/well.
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« Differentiation Cocktail: Add a TH17 differentiation cocktail containing anti-IFN-y, anti-IL-4,
IL-6, and TGF-p3 to the cells.

e SR12418 Treatment: Add SR12418 at desired concentrations (e.g., 5 uM and 10 uM) or
vehicle control (DMSO) to the respective wells.

e Incubation: Culture the cells for 3-4 days at 37°C and 5% CO2.

» Restimulation (for cytokine analysis): Before analysis, restimulate the cells with PMA and
ionomycin in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin) for
4-6 hours.

e Analysis: Analyze the differentiation into TH17 cells by flow cytometry for intracellular IL-17A
and surface CD4 expression. The expression of the transcription factor RORyt can also be
assessed.[1]

Protocol 2: Luciferase Reporter Assay for REV-ERB Activity
This protocol is for assessing the activity of SR12418 on a REV-ERB responsive reporter gene.

e Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80%
confluency at the time of transfection.

o Transfection: Co-transfect the cells with a REV-ERBa or REV-ERB[ expression vector and a
reporter plasmid containing a REV-ERB responsive element driving the expression of a
luciferase gene (e.g., a Bmall-luciferase reporter). A constitutively expressed Renilla
luciferase vector should also be co-transfected for normalization.

o SR12418 Treatment: After 24 hours, replace the medium with fresh medium containing
SR12418 at various concentrations or a vehicle control.

e |ncubation: Incubate the cells for an additional 24 hours.
e Cell Lysis: Lyse the cells using a passive lysis buffer.

e Luminometry: Measure the firefly and Renilla luciferase activities using a dual-luciferase
reporter assay system according to the manufacturer's instructions.
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» Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. The
results should show a dose-dependent decrease in luciferase activity in the presence of
SR12418, indicating repression of the reporter gene.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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